![molecular formula C8H7Br2NO B173223 1-(2-Amino-3,5-dibromophenyl)ethanone CAS No. 13445-89-1](/img/structure/B173223.png)
1-(2-Amino-3,5-dibromophenyl)ethanone
Overview
Description
1-(2-Amino-3,5-dibromophenyl)ethanone is a chemical compound with the CAS Number: 13445-89-1. Its molecular weight is 292.96 and its IUPAC name is 1-(2-amino-3,5-dibromophenyl)ethanone . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 1-(2-Amino-3,5-dibromophenyl)ethanone is 1S/C8H7Br2NO/c1-4(12)6-2-5(9)3-7(10)8(6)11/h2-3H,11H2,1H3 . This indicates that the compound has a carbon backbone with bromine, nitrogen, and oxygen functional groups.Physical And Chemical Properties Analysis
1-(2-Amino-3,5-dibromophenyl)ethanone is a solid at room temperature . Its molecular weight is 292.96 .Scientific Research Applications
Synthesis and Antimicrobial Activity
1-(2-Amino-3,5-dibromophenyl)ethanone serves as a precursor in the synthesis of heterocyclic compounds, particularly those with antimicrobial properties. For instance, its derivatives have been synthesized and tested for activity against both gram-positive and gram-negative bacteria, demonstrating its potential in pharmaceutical and medicinal research (Wanjari, 2020).
Structural and Spectral Analysis
In the field of coordination chemistry, derivatives of 1-(2-Amino-3,5-dibromophenyl)ethanone have been utilized to create complex molecular structures, such as mononuclear manganese(II) and zinc(II) complexes. These structures are analyzed using techniques like X-ray diffraction, spectroscopy, and DFT calculations, providing insights into their geometric and electronic properties (Chai et al., 2017).
Photophysical Studies
In spectroscopy, derivatives of 1-(2-Amino-3,5-dibromophenyl)ethanone have been studied for their photophysical properties. For example, research on compounds like 1-(4'-amino-biphenyl-4-yl)-ethanone, which are structurally related, reveals interesting behaviors such as fluorescence red-shifts in rigid media, aiding in the understanding of molecular interactions and solvent effects (Ghoneim, 2001).
Molecular Docking and ADMET Studies
In silico studies involving derivatives of 1-(2-Amino-3,5-dibromophenyl)ethanone have been conducted to explore their antimicrobial properties. Through molecular docking techniques, researchers can predict the interaction efficiency of these compounds with target proteins, and ADMET studies provide insights into their pharmacokinetic properties (Satya et al., 2022).
Synthesis of Novel Compounds
Research involving 1-(2-Amino-3,5-dibromophenyl)ethanone often leads to the synthesis of novel compounds with potential applications in various fields. These synthesized compounds, derived from reactions involving 1-(2-Amino-3,5-dibromophenyl)ethanone, can exhibit unique chemical and physical properties, making them subjects of interest in material science and drug development (Hessien et al., 2009).
Safety and Hazards
properties
IUPAC Name |
1-(2-amino-3,5-dibromophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Br2NO/c1-4(12)6-2-5(9)3-7(10)8(6)11/h2-3H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCVGGZUOSYNQKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=CC(=C1)Br)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Br2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50443529 | |
Record name | 1-(2-Amino-3,5-dibromophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50443529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Amino-3,5-dibromophenyl)ethanone | |
CAS RN |
13445-89-1 | |
Record name | 1-(2-Amino-3,5-dibromophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50443529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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